Cas no 59337-03-0 (N-{[2-(1H-benzimidazol-1-yl)ethyl]carbamoyl}-2-methylpropanamide)

• Product name: N-{[2-(1H-benzimidazol-1-yl)ethyl]carbamoyl}-2-methylpropanamide
• CAS No: 59337-03-0
• MF: C₁₄H₁₈N₄O₂
• MW: 274.318322658539
• CID: 1617751
• PubChem ID: 3042277

N-{[2-(1H-benzimidazol-1-yl)ethyl]carbamoyl}-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{[2-(1H-benzimidazol-1-yl)ethyl]carbamoyl}-2-methylpropanamide
• N-[2-(benzimidazol-1-yl)ethylcarbamoyl]-2-methylpropanamide
• 59337-03-0
• DTXSID90208078
• 1-(2-(1-Benzimidazolyl)ethyl)-3-isobutyrylurea
• Urea, 1-(2-(1-benzimidazolyl)ethyl)-3-isobutyryl-
• 1-(2-Isobutyrylureidoethyl)benzimidazole

• Inchi： InChI=1S/C14H18N4O2/c1-10(2)13(19)17-14(20)15-7-8-18-9-16-11-5-3-4-6-12(11)18/h3-6,9-10H,7-8H2,1-2H3,(H2,15,17,19,20)
• InChI Key： VAFOGKVSZHORPC-UHFFFAOYSA-N
• SMILES： CC(C)C(=O)NC(=O)NCCN1C=NC2=CC=CC=C21

Computed Properties

• Exact Mass: 274.14314
• Monoisotopic Mass: 274.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 76.02